Cas no 1260640-70-7 (methyl 2-{(tert-butoxy)carbonylamino}-4-oxopentanoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-4-oxopentanoate
• CAS No: 1260640-70-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD11975812
• CID: 1006606
• PubChem ID: 53419539
• Update Time: 2025-04-20

methyl 2-{(tert-butoxy)carbonylamino}-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(tert-butoxycarbonylamino)-4-oxopentanoate
• DTXSID501173045
• AKOS024458997
• methyl 2-{[(tert-butoxy)carbonyl]amino}-4-oxopentanoate
• EN300-749105
• SCHEMBL15454157
• 1260640-70-7
• METHYL2-(TERT-BUTOXYCARBONYLAMINO)-4-OXOPENTANOATE
• METHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-4-OXOPENTANOATE
• methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxopentanoate
• Norvaline, N-[(1,1-dimethylethoxy)carbonyl]-4-oxo-, methyl ester
• MFCD11975812
• methyl 2-{(tert-butoxy)carbonylamino}-4-oxopentanoate

• MDL： MFCD11975812
• Inchi： 1S/C11H19NO5/c1-7(13)6-8(9(14)16-5)12-10(15)17-11(2,3)4/h8H,6H2,1-5H3,(H,12,15)
• InChI Key： BITKFESLEDFJMG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)CC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives